Cas no 1804157-42-3 (4-Methylthio-1H-benzimidazole-6-sulfonyl chloride)

• Product Name: 4-Methylthio-1H-benzimidazole-6-sulfonyl chloride
• CAS No: 1804157-42-3
• MF: C₈H₇ClN₂O₂S₂
• MW: 262.736377954483
• CID: 4824791
• Update Time: 2025-06-09

4-Methylthio-1H-benzimidazole-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methylthio-1H-benzimidazole-6-sulfonyl chloride

• Inchi： 1S/C8H7ClN2O2S2/c1-14-7-3-5(15(9,12)13)2-6-8(7)11-4-10-6/h2-4H,1H3,(H,10,11)
• InChI Key： BGBXPXWMSKLNEO-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C2=C(C=1)NC=N2)SC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 2
• Topological Polar Surface Area: 96.5

Additional information on 4-Methylthio-1H-benzimidazole-6-sulfonyl chloride

4-Methylthio-1H-benzimidazole-6-sulfonyl chloride (CAS No. 1804157-42-3)

The compound 4-Methylthio-1H-benzimidazole-6-sulfonyl chloride, identified by the CAS number 1804157-42-3, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound belongs to the class of benzimidazoles, which are well-known for their versatile properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The presence of the methylthio group at position 4 and the sulfonyl chloride group at position 6 imparts unique chemical reactivity and functional versatility to this molecule.

Chemical Structure and Properties

The molecular structure of 4-Methylthio-1H-benzimidazole-6-sulfonyl chloride consists of a benzene ring fused with an imidazole ring, where the imidazole nitrogen is protonated (hence the "1H" designation). The methylthio group (-SMe) at position 4 introduces sulfur-based reactivity, while the sulfonyl chloride group (-SO₂Cl) at position 6 is a highly reactive electrophilic moiety. This combination makes the compound a valuable intermediate in organic synthesis, particularly in the construction of bioactive molecules.

Synthesis and Reactivity

The synthesis of 4-Methylthio-1H-benzimidazole-6-sulfonyl chloride typically involves multi-step organic reactions, often starting from readily available benzimidazole derivatives. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, leveraging catalytic systems and green chemistry principles. The sulfonyl chloride group is particularly reactive toward nucleophiles, making it an ideal electrophile in substitution reactions. This reactivity has been exploited in the development of novel sulfonamide-containing drugs and agrochemicals.

Applications in Pharmaceutical Research

Recent studies have highlighted the potential of 4-Methylthio-1H-benzimidazole-6-sulfonyl chloride as a precursor for bioactive compounds with therapeutic applications. For instance, its derivatives have shown promise as inhibitors of key enzymes involved in inflammatory processes and cancer progression. The methylthio group contributes to the compound's bioavailability and stability, while the sulfonyl chloride group facilitates the formation of covalent bonds with target proteins. These properties make it a valuable tool in drug discovery programs targeting chronic diseases such as arthritis, neurodegenerative disorders, and cancer.

Role in Agrochemical Development

In addition to its pharmaceutical applications, 4-Methylthio-1H-benzimidazole-6-sulfonyl chloride has found utility in agrochemical research. Its derivatives have been investigated as potential fungicides and plant growth regulators. The sulfonyl chloride group enables the formation of stable sulfonamides with various agrochemical agents, enhancing their efficacy and selectivity. Recent field trials have demonstrated promising results in terms of crop protection against fungal pathogens without adverse environmental impacts.

Materials Science Applications

The unique electronic properties of 4-Methylthio-1H-benzimidazole-6-sulfonyl chloride also render it useful in materials science applications. Its derivatives have been explored as components of advanced materials such as conductive polymers and semiconductors. The sulfur atoms within the molecule contribute to its electronic delocalization, making it suitable for applications in organic electronics and optoelectronics.

Environmental Considerations

As with any chemical compound, understanding the environmental impact of 4-Methylthio-1H-benzimidazole-6-sulfonyl chloride is crucial for its responsible use. Recent studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. These investigations aim to ensure that its application aligns with sustainable practices and minimizes ecological risks.

Future Prospects

The future outlook for 4-Methylthio-1H-benzimidazole-6-sulfonyl chloride is bright, driven by ongoing research into its versatile applications. Collaborative efforts between academic institutions and industry are expected to yield new insights into its potential uses, particularly in areas such as personalized medicine and sustainable agriculture. As synthetic methods continue to evolve, this compound will likely play an increasingly important role in advancing chemical innovation.